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Compound of Interest

Compound Name: 3-(2-Ethoxyethoxy)benzonitrile
CAS No.: 1095085-73-6
Cat. No.: B1499002
Get Quote
. J

Executive Summary: Immediate Action Plan

This guide mandates the disposal protocols for 3-(2-Ethoxyethoxy)benzonitrile (CAS
1095085-73-6). While this specific derivative is not explicitly P-listed or U-listed under US EPA
RCRA regulations, it must be managed as Hazardous Organic Waste due to its acute toxicity
profile (H302) and the presence of the nitrile moiety, which poses environmental risks and
potential reactivity with strong acids.

Core Directive:Do NOT dispose of via sink/drain. All waste must be segregated, labeled, and
incinerated via a licensed hazardous waste contractor.
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Parameter Critical Data

CAS Number 1095085-73-6

Chemical Class Aromatic Nitrile / Ether Derivative

Primary Hazard Acute Toxicity (Oral) - H302; Skin/Eye Irritant

) High-Temperature Incineration (with
Disposal Method
afterburner/scrubber)

o Strong Acids (Risk of HCN evolution), Strong
Incompatibility -
xidizers

Non-Listed (Process Knowledge determines
RCRA Status
"Hazardous" status)

Chemical Profile & Hazard Logic

To ensure safety, you must understand the causality behind these procedures. The disposal
strategy is dictated by the chemical structure: the benzonitrile core and the ethoxyethoxy tail.

e The Nitrile Risk: The cyano group (-CN) is stable under neutral conditions but can hydrolyze
in the presence of strong acids to release ammonium salts or, under extreme conditions,
traces of hydrogen cyanide (HCN). Therefore, acid segregation is non-negotiable.

e The Ether Tail: The 2-ethoxyethoxy chain increases lipophilicity and boiling point compared
to simple benzonitrile. This reduces volatility but increases persistence in aquatic
environments, making drain disposal an environmental violation (Clean Water Act
compliance).

Physicochemical Properties Table
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Property Value Operational Implication

Heavier than water; may sink

Molecular Weight 191.23 g/mol )
in aqueous phases.
) o Requires leak-proof secondary
Physical State Liquid ]
containment.
Compatible with standard
- _ organic waste streams
Solubility Organic Solvents
(halogenated or non-
halogenated).
] ] Likely not D001 (Ignitable), but
Flash Point >100°C (Predicted)

combustible.

Pre-Disposal: Segregation & Storage

Proper disposal begins at the bench. You must segregate this compound to prevent
"unintended chemistry” in the waste container.

Segregation Logic Diagram

Figure 1: Chemical segregation logic to prevent incompatible mixing events.

3-(2-Ethoxyethoxy)benzonitrile

(Nitrile Derivative)

COMPATIBLE
(Segregate here)

’," INCOMPATIBLE | INCOMPATIBLE
I (Risk of Hydrolysis/HCN)iFire/Explosion Risk)
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Click to download full resolution via product page

[1][2] Protocol:

» Container: Use high-density polyethylene (HDPE) or glass containers.
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» Labeling: Even if "Non-Regulated" by specific RCRA code, label as:
o Contents: "3-(2-Ethoxyethoxy)benzonitrile, Organic Solvents”
o Hazards: "Toxic, Irritant"

» Buffer: Do not fill containers >90% full to allow for thermal expansion.

Disposal Workflows
Workflow A: Routine Laboratory Waste

For standard disposal of reaction byproducts, mother liquors, or expired reagents.

Accumulation: Collect in the "Organic Waste" carboy. Ensure the carboy is pH neutral (pH 6-
8).

Verification: Check that no metal hydrides or strong acids are present in the stream.

Tagging: Complete your facility's Hazardous Waste Tag.
o Chemical Name: Must be written out in full (No abbreviations/formulas).
o Constituents: List approximate % (e.g., "1% Nitrile in 99% Ethanol").

Handoff: Transfer to EHS/Waste Contractor for incineration.

Workflow B: Spill Cleanup Procedure

For accidental release of neat material or high-concentration solutions.

Decision Tree: Spill Response Figure 2: Operational decision matrix for spill containment and
cleanup.
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Spill Detected

Yes No

EVACUATE LAB Don PPE:

Call EHS / Hazmat Nitrile Gloves (Double), Goggles, Lab Coat

Containment:
Surround with absorbent boom/pillows

:

Absorb:
Use Vermiculite, Sand, or Univarsal Pads
(Do NOT use combustible sawdust)

Disposal:
Place soaked absorbent in
sealed hazardous waste bag/palil

Label as 'Hazardous Waste - Debris'
(Toxic Nitrile Contamination)

Click to download full resolution via product page

Regulatory Compliance & Classification

Although 3-(2-Ethoxyethoxy)benzonitrile is not explicitly listed on the EPA P-List (Acute
Hazardous) or U-List (Toxic Waste), you must apply "Process Knowledge" to classify it

correctly.
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o EPA/RCRA Classification:
o Likely Not Regulated as a specific listed waste code.

o However, if the waste exhibits characteristics (e.g., if mixed with flammable solvents), it
acquires those codes (e.g., DO01).

o Best Practice: Manage as Class 6.1 (Toxic) for transport purposes if shipping pure
material, or Non-Regulated Chemical Waste for disposal, ensuring it is destined for
Incineration.

e Destruction Method: The only acceptable destruction method is Incineration in a facility
equipped with a secondary combustion chamber (afterburner) and alkaline scrubber. This
ensures the complete oxidation of the nitrile group to

and
(or

captured by scrubbers), preventing the release of toxic intermediates.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Operational Guide: Proper Disposal of 3-(2-
Ethoxyethoxy)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499002/docs#operational-guide-proper-disposal-of-
3-2-ethoxyethoxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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